Cas no 1183165-14-1 (4-Tert-butyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-Tert-butyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid
• CAS No: 1183165-14-1
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5295713
• PubChem ID: 61002483
• Update Time: 2025-05-27

4-Tert-butyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1183165-14-1
• 4-tert-butyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid
• EN300-768282
• 4-Tert-butyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C15H28N2O2/c1-14(2,3)12-4-6-15(7-5-12,13(18)19)17-10-8-16-9-11-17/h12,16H,4-11H2,1-3H3,(H,18,19)
• InChI Key： LKHFBOXJJJTYFS-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(C(C)(C)C)CC1)N1CCNCC1)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-Tert-butyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4-Tert-butyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid (CAS No. 1183165-14-1)

4-Tert-butyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid (CAS No. 1183165-14-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 4-TBPCA, features a cyclohexane backbone substituted with a tert-butyl group and a piperazine moiety, making it a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its ability to modulate neurotransmitter systems.

The molecular structure of 4-Tert-butyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid combines lipophilic (tert-butyl) and hydrophilic (carboxylic acid) components, which enhances its bioavailability and membrane permeability. This characteristic is critical for designing blood-brain barrier (BBB)-penetrating drugs, a hot topic in modern pharmacology. Recent studies have explored its role as a precursor for G protein-coupled receptor (GPCR) ligands, which are pivotal in treating neurological disorders like Parkinson's disease and depression.

In the context of green chemistry and sustainable synthesis, CAS No. 1183165-14-1 has been investigated for its compatibility with catalytic hydrogenation and microwave-assisted reactions. These methods align with the growing demand for eco-friendly synthetic routes, a trend frequently searched in academic and industrial databases. The compound’s stability under mild reaction conditions also makes it a candidate for high-throughput screening (HTS) platforms, accelerating drug discovery workflows.

Another area of interest is the compound’s potential in peptide mimetics and bioisosteric replacements. Its piperazine ring can mimic natural amino acids, enabling the design of novel protease inhibitors or kinase modulators. Such applications are frequently queried in AI-driven drug design forums, reflecting the intersection of computational chemistry and experimental validation. Additionally, its carboxylic acid group allows for facile derivatization, supporting the synthesis of prodrugs or bioconjugates.

From a commercial perspective, 4-Tert-butyl-1-(piperazin-1-yl)cyclohexane-1-carboxylic acid is listed in catalogs of fine chemical suppliers, often under the category of pharmaceutical intermediates. Its pricing and availability are influenced by the demand for custom synthesis services, a keyword heavily searched by contract research organizations (CROs). Quality control protocols for this compound typically emphasize HPLC purity and residual solvent analysis, ensuring compliance with Good Manufacturing Practices (GMP) standards.

In summary, CAS No. 1183165-14-1 represents a multifaceted building block in medicinal chemistry, bridging gaps between structure-activity relationship (SAR) studies and drug delivery optimization. Its relevance to trending topics like neurotherapeutics and sustainable synthesis ensures continued visibility in scientific literature and online search queries. Future research may further elucidate its role in precision medicine and targeted therapy, solidifying its position as a valuable tool for researchers worldwide.